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Compound of Interest

Compound Name: Floridanine

Cat. No.: B1256860 Get Quote

Despite its discovery decades ago, the pyrrolizidine alkaloid Floridanine remains a molecule

with a sparse research footprint. While its basic chemical identity has been established, a

comprehensive understanding of its biological activities and potential therapeutic applications is

largely absent from scientific literature. This guide provides a summary of the available

information on Floridanine, highlighting the significant gaps in our knowledge and the

consequential inability to fulfill a detailed technical analysis at this time.

Discovery and Chemical Profile
Floridanine is a pyrrolizidine alkaloid, a class of naturally occurring compounds known for their

complex structures and, in some cases, significant toxicity.[1][2][3] Its chemical formula is

C21H31NO9, and it has a molecular weight of approximately 441.5 g/mol .[4] The IUPAC name

for Floridanine is [(1R,4S,6R,7R,11Z)-4-hydroxy-4-[(1R)-1-hydroxyethyl]-6,7,14-trimethyl-

3,8,17-trioxo-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-en-7-yl] acetate.[4]

The initial isolation of Floridanine was from the roots of Doronicum macrophyllum, a plant

species commonly known as leopard's bane. A 1976 publication in the journal Chemistry of

Natural Compounds by Alieva, S.A., et al., is the primary reference detailing the discovery and

structure elucidation of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of Floridanine is presented in the table

below, based on publicly available data.
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Property Value Source

Molecular Formula C21H31NO9

Molecular Weight 441.5 g/mol

IUPAC Name

[(1R,4S,6R,7R,11Z)-4-

hydroxy-4-[(1R)-1-

hydroxyethyl]-6,7,14-trimethyl-

3,8,17-trioxo-2,9-dioxa-14-

azabicyclo[9.5.1]heptadec-11-

en-7-yl] acetate

CAS Number 16958-31-9

Gaps in the Research Landscape
A thorough review of scientific databases reveals a significant lack of follow-up research on

Floridanine since its initial characterization. Consequently, crucial information required for a

comprehensive technical guide is unavailable:

Quantitative Biological Data: There is no publicly available data on the biological activity of

Floridanine, such as IC50, Ki, or EC50 values, which are essential for understanding its

potency and potential pharmacological effects.

Experimental Protocols: Detailed experimental methodologies for the isolation, purification,

and biological assays of Floridanine are not described in the accessible literature. While

general techniques for the structure elucidation of natural products using NMR are well-

established, specific protocols for Floridanine are not available.

Signaling Pathways: There is no information regarding the signaling pathways that may be

modulated by Floridanine. As such, the creation of diagrams for any such pathways is not

possible.

Conclusion
The available scientific literature on Floridanine is insufficient to construct an in-depth

technical guide that meets the requirements for detailed data presentation, experimental
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protocols, and signaling pathway visualizations. The initial discovery and structural elucidation

of Floridanine from Doronicum macrophyllum represent the bulk of our current knowledge. For

researchers, scientists, and drug development professionals, Floridanine remains an

enigmatic molecule. Its biological activities and potential as a therapeutic agent are yet to be

explored, presenting a potential opportunity for future research in the field of natural product

chemistry and pharmacology. Until such research is conducted and published, a

comprehensive technical understanding of Floridanine will remain elusive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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